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Compound of Interest
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Cat. No.: B7944325

For Researchers, Scientists, and Drug Development Professionals

The continued emergence of resistance to succinate dehydrogenase inhibitor (SDHI)
fungicides poses a significant challenge to effective disease management in agriculture. This
guide provides a comparative analysis of Penthiopyrad's performance against key plant
pathogens harboring known SDHI mutations. The data presented is compiled from recent
studies to offer an objective overview for researchers and professionals in the field.

Performance Comparison of Penthiopyrad and
Other SDHIs

The efficacy of Penthiopyrad and other prominent SDHI fungicides, such as Boscalid,
Fluopyram, and Fluxapyroxad, varies significantly depending on the specific mutation in the
succinate dehydrogenase (Sdh) enzyme complex. The following tables summarize the
performance of these fungicides against various pathogens with characterized Sdh mutations.

Table 1: Performance against Botrytis cinerea (Gray
Mold)
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. Penthiopyra Fluxapyrox
SdhB Boscalid Fluopyram
. . d ad ) Reference
Mutation Resistance . . Resistance
Resistance Resistance
Wild Type Sensitive Sensitive Sensitive Sensitive [L1121[31[4115]
Moderate to 12113114115
H272R High ) Low Sensitive LML)
High [6]
1211311415
H272Y High High High Sensitive EJ IEI4I0)
H272L High High High High [1]]4]
P225F High High High High [1][4][6]
1211311415
N230I High High High High CHEEIATL)

[6]

Note: Resistance levels are qualitative summaries from the cited literature. "High" indicates a

significant loss of efficacy, "Moderate" a noticeable reduction, and "Low" a slight decrease in

sensitivity. "Sensitive" implies the fungicide is still effective.

Table 2: Performance against Corynespora cassiicola

(Target Spot)
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Penthiopyra

Sdh Boscalid Fluopyram Carboxin
) ) d ) ] Reference

Mutation Resistance . Resistance Resistance
Resistance

Wild Type Sensitive Sensitive Sensitive Sensitive [718]

B-H278Y/R High High Sensitive High [718]
Additive/Anta

B-1280V gonistic (with - - [7]
D-G109V)
Additive/Anta

D-G109V gonistic (with - - [7]
B-mutations)
Additive/Anta

D-D95E gonistic (with - - [7]

B-mutations)

Note: The impact of double mutations in C. cassiicola can be complex, showing synergistic,
additive, or antagonistic effects depending on the specific combination and the fungicide tested.
[7] Strong correlations in resistance were observed between penthiopyrad and carboxin,
boscalid, and fluopyram in strains with various double mutations.[7]

Table 3: Performance against Alternaria alternata (Leaf
Spot)
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Penthiopyra

Fluxapyrox

Sdh Boscalid Fluopyram
. . d ad ) Reference

Mutation Resistance . . Resistance
Resistance Resistance

Wild Type Sensitive Sensitive Sensitive Sensitive 9]
Variable Variable

B-H277Y/R High (Sensitive to (Sensitive to Sensitive 9]
High) High)
Variable Variable Variable

C-H134R High (Sensitive to (Sensitive to (Sensitive to [9]
High) High) Moderate)

) Reduced ) Reduced

D-H133R High e High o [9]

Sensitivity Sensitivity

Note: "Variable" indicates that isolates with the same mutation showed a range of sensitivity

phenotypes to the fungicide.

Experimental Protocols

The data presented in this guide is based on established experimental methodologies for
assessing fungicide efficacy. Below are detailed protocols for key experiments commonly cited

in the referenced literature.

In Vitro Fungicide Sensitivity Assay (Mycelial Growth)

This method is used to determine the half-maximal effective concentration (EC50) of a
fungicide, which is the concentration that inhibits 50% of the mycelial growth of a pathogen.

o Media Preparation: Prepare potato dextrose agar (PDA) or a similar suitable growth medium.
After autoclaving and cooling to approximately 50-60°C, amend the medium with the test
fungicide at various concentrations (e.g., 0, 0.01, 0.1, 1, 10, 100 pug/mL). The fungicide is
typically dissolved in a solvent like acetone or dimethyl sulfoxide (DMSO), and the same

concentration of the solvent is added to the control plates.
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 Inoculation: Take mycelial plugs from the edge of an actively growing colony of the fungal
isolate using a sterile cork borer (e.g., 5 mm diameter). Place one plug in the center of each
fungicide-amended and control PDA plate.

 Incubation: Incubate the plates at a suitable temperature (e.g., 20-25°C) in the dark for a
period determined by the growth rate of the pathogen (typically 3-7 days).

o Data Collection: Measure the diameter of the fungal colony in two perpendicular directions
for each plate.

o EC50 Calculation: Calculate the percentage of mycelial growth inhibition for each fungicide
concentration relative to the control. The EC50 value is then determined by probit analysis or
by regressing the inhibition percentage against the logarithm of the fungicide concentration.

Molecular Characterization of Sdh Mutations

This protocol outlines the steps to identify point mutations in the Sdh genes (SdhB, SdhC,
SdhD) that confer resistance to SDHI fungicides.

o DNA Extraction: Extract genomic DNA from fungal mycelium grown in liquid or on solid
media using a commercial DNA extraction kit or a standard protocol (e.g., CTAB method).

o PCR Amplification: Amplify the target Sdh gene fragments using specific primers designed to
flank the regions where mutations are known to occur.

e DNA Sequencing: Purify the PCR products and send them for Sanger sequencing.

e Sequence Analysis: Align the obtained DNA sequences with the wild-type reference
sequence of the respective Sdh gene using bioinformatics software (e.g., BLAST, ClustalW).
Identify any single nucleotide polymorphisms (SNPs) that result in an amino acid
substitution.

Visualizations
SDHI Mode of Action and Resistance Mechanism
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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